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Compound of Interest

Compound Name: Bis(1,5-cyclooctadiene)nickel(0)

Cat. No.: B8065455

Get Quote

From the desk of the Senior Application Scientist

Bis(1,5-cyclooctadiene)nickel(0), or Ni(cod)₂, is a cornerstone reagent for accessing the

catalytic power of Ni(0) in organic synthesis.[1][2] Its utility is derived from the labile nature of

the cyclooctadiene (cod) ligands, which are readily displaced to generate catalytically active

species. However, this same lability renders the complex highly sensitive to its environment.[1]

[3] Understanding and identifying the signs of its decomposition is critical for experimental

success and reproducibility.

This guide provides troubleshooting advice in a direct question-and-answer format to help you

diagnose the state of your Ni(cod)₂ and implement best practices for its handling and storage.

Section 1: Frequently Asked Questions (FAQs) - The
Essentials
Q1: What is the correct appearance of high-quality, active Ni(cod)₂?

High-quality, pure Ni(cod)₂ should be a bright yellow, crystalline powder.[1][4] This vibrant color

is indicative of the Ni(0) complex in its desired state. Any deviation from this appearance

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8065455#bc-rfq
https://www.benchchem.com/product/b8065455/docs?utm_src=pdf-body#technical-support-center-a-researcher-s-guide-to-ni-cod-decomposition
https://blog.strem.com/post/ni-cod-2-60-years-still-an-effective-source-of-ni-0-in-organometallic-chemistry
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.0c00435
https://blog.strem.com/post/ni-cod-2-60-years-still-an-effective-source-of-ni-0-in-organometallic-chemistry
https://www.researchgate.net/publication/306322512_Benchtop_Delivery_of_Nicod2_using_Paraffin_Capsules
https://blog.strem.com/post/ni-cod-2-60-years-still-an-effective-source-of-ni-0-in-organometallic-chemistry
https://www.nichia.co.jp/specification/products/catalysts/catalogue_nicod2-E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8065455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


warrants careful scrutiny and may suggest decomposition.

Q2: My Ni(cod)₂ is no longer a bright yellow powder. What could have happened?

The two primary culprits for Ni(cod)₂ degradation are exposure to oxygen (oxidation) and heat

(thermal decomposition).[1][3][5] Both pathways lead to a loss of the active Ni(0) species and

are often accompanied by distinct color changes. It is extremely sensitive to air, moisture, light,

and temperature, necessitating careful handling and storage, preferably in a glovebox at low

temperatures (-20°C).[3]

Q3: Can I still use my Ni(cod)₂ if it has changed color?

Proceed with extreme caution. A color change indicates that a portion of the Ni(0) has

decomposed, lowering the effective concentration of your active precatalyst. This can lead to

inconsistent reaction times, lower yields, or complete reaction failure. For sensitive or

quantitative studies, using discolored Ni(cod)₂ is not recommended.

Section 2: Troubleshooting Guide - Decoding the
Color Change
This section addresses the most common visual cues of Ni(cod)₂ decomposition.

Issue 1: My yellow Ni(cod)₂ has turned greenish.
Plausible Cause: Oxidation of the Ni(0) center to Ni(II).

The Chemistry: This is a classic sign of oxygen exposure. The electron-rich Ni(0) center is

readily oxidized by atmospheric oxygen to form various Ni(II) species, which are typically

green or blue. This process is irreversible and renders the nickel inactive for catalytic cycles

that require the Ni(0) oxidation state.

Troubleshooting Steps:

Assess Storage Conditions: Was the container properly sealed? Was it handled

exclusively under an inert atmosphere (e.g., in a glovebox)?
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Check Glovebox Integrity: If stored in a glovebox, verify the oxygen and moisture levels

are within the acceptable range (ideally <1 ppm). A slow leak can lead to gradual oxidation

over time.

Solubility Check: Ni(cod)₂ is moderately soluble in aromatic hydrocarbons like toluene and

benzene.[4] Many simple Ni(II) salts (like nickel oxides or hydroxides formed from

moisture) are insoluble in these solvents. While not a definitive test, observing insoluble

green particles in your solvent can be a strong indicator of decomposition.

Workflow: Oxidative Decomposition Pathway
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Caption: Oxidation of yellow Ni(0)(cod)₂ to green Ni(II) species upon air exposure.

Issue 2: My Ni(cod)₂ has turned dark brown, gray, or
black.

Plausible Cause: Thermal decomposition or decomposition in solution.

The Chemistry: Ni(cod)₂ is thermally unstable, even at temperatures just above 0°C.[5] Heat

can cause the cod ligands to dissociate, leading the unstable "naked" Ni(0) atoms to

agglomerate into nickel metal nanoparticles (often called "nickel black").[5][6] This is a

common observation when solutions of Ni(cod)₂ are left at room temperature for even a few

hours.[5]

Troubleshooting Steps:
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Review Storage Temperature: Ensure the Ni(cod)₂ is stored in a freezer, ideally at -20°C or

below.[3]

Examine Handling Procedures: Was the solid allowed to warm to room temperature for an

extended period? When preparing solutions, was the solvent pre-cooled? Was the

reaction vessel kept cool?

Visual Inspection: The appearance of a fine black powder, which is insoluble and often

metallic in appearance, is a tell-tale sign of thermal decomposition.[6]

Workflow: Thermal Decomposition Pathway
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Caption: Thermal decomposition of Ni(cod)₂ into metallic nickel black.

Section 3: Best Practices for Prevention
Proactive measures are the best defense against Ni(cod)₂ decomposition.

Table 1: Storage and Handling Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/306322512_Benchtop_Delivery_of_Nicod2_using_Paraffin_Capsules
https://pmc.ncbi.nlm.nih.gov/articles/PMC11855265/
https://www.benchchem.com/product/b8065455/docs?utm_src=pdf-body-img#technical-support-center-a-researcher-s-guide-to-ni-cod-decomposition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8065455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Rationale

Atmosphere Inert gas (Argon or Nitrogen)

Prevents oxidative

decomposition. A glovebox is

the ideal environment.[7][8]

Temperature Store at ≤ -20°C
Minimizes the rate of thermal

decomposition.[3]

Light
Store in an amber or covered

vial

Ni(cod)₂ is light-sensitive,

which can accelerate

decomposition.[3][7]

Weighing
Perform quickly in an inert

atmosphere

Minimizes exposure time to

any residual oxygen or heat

from balances.

Solution Prep Use degassed solvents

Residual oxygen in solvents

can cause rapid decomposition

in solution.[5]

In-Use Temp
Keep solutions cold unless the

reaction requires heat

Decomposition is faster in

solution, especially at room

temperature.[4][5]

Workflow: Recommended Handling of Ni(cod)₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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